Cas no 2770475-07-3 ((2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol)

(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol is a chiral cyclobutane derivative featuring both amino and benzyloxy functional groups, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its stereochemically defined structure (2R,3R configuration) ensures high enantioselectivity in reactions, particularly useful for constructing complex bioactive molecules. The presence of the benzyloxy group enhances solubility in organic solvents, facilitating further derivatization, while the amino and hydroxyl groups provide versatile handles for functionalization. This compound is particularly relevant in medicinal chemistry for the development of targeted therapeutics, owing to its rigid cyclobutane scaffold, which can influence conformational stability and binding affinity in drug design.
(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol structure
2770475-07-3 structure
Product Name:(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol
CAS No:2770475-07-3
MF:C11H15NO2
MW:193.242303133011
CID:5937961
PubChem ID:165817659
Update Time:2025-10-28

(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-39672459
    • rac-(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol
    • EN300-37402595
    • (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol
    • 2770475-07-3
    • Inchi: 1S/C11H15NO2/c12-11-9(13)6-10(11)14-7-8-4-2-1-3-5-8/h1-5,9-11,13H,6-7,12H2/t9?,10-,11-/m1/s1
    • InChI Key: RIUXGWZVSCJUAX-FHZGLPGMSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H]1CC([C@H]1N)O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.5Ų

(2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol Pricemore >>

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Additional information on (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol

Comprehensive Overview of (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol (CAS No. 2770475-07-3)

The compound (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol (CAS No. 2770475-07-3) is a chiral cyclobutane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the cyclobutane ring and benzyloxy group, make it a valuable intermediate for the synthesis of biologically active molecules. Researchers are increasingly exploring its potential applications in the development of small-molecule therapeutics, particularly in areas such as enzyme inhibition and receptor modulation.

One of the most intriguing aspects of (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol is its stereochemistry. The (2R,3R) configuration ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. This compound is often discussed in the context of asymmetric synthesis and chiral building blocks, topics that are currently trending in organic chemistry forums and academic research. Its amino and hydroxyl functional groups also provide versatile handles for further chemical modifications, making it a favorite among synthetic chemists.

In recent years, the demand for custom synthesis and high-purity intermediates like (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol has surged, driven by the pharmaceutical industry's need for novel drug candidates. Online searches for "chiral cyclobutane derivatives" and "benzyloxy-containing compounds" have spiked, reflecting growing interest in this niche. Additionally, questions such as "How to synthesize (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol?" and "What are the applications of CAS 2770475-07-3?" are frequently encountered on platforms like ResearchGate and PubMed.

From a technical standpoint, the stability and solubility of (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol under various conditions are often studied. Its physicochemical properties, such as melting point and optical rotation, are well-documented, making it a reliable choice for lab-scale and industrial applications. The compound's compatibility with green chemistry principles is another hot topic, as researchers seek sustainable methods for its production.

In summary, (2R,3R)-2-amino-3-(benzyloxy)cyclobutan-1-ol (CAS No. 2770475-07-3) represents a fascinating intersection of stereochemistry, medicinal chemistry, and synthetic methodology. Its versatility and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial applications. Whether you're a chemist exploring new synthetic routes or a pharmacologist investigating bioactive scaffolds, this compound offers ample opportunities for innovation.

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